molecular formula C16H16FNO3 B8386325 Ethyl 2-amino-5-(benzyloxy)-4-fluorobenzoate

Ethyl 2-amino-5-(benzyloxy)-4-fluorobenzoate

Cat. No. B8386325
M. Wt: 289.30 g/mol
InChI Key: LQPCKDKVHRDPTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-amino-5-(benzyloxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C16H16FNO3 and its molecular weight is 289.30 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C16H16FNO3

Molecular Weight

289.30 g/mol

IUPAC Name

ethyl 2-amino-4-fluoro-5-phenylmethoxybenzoate

InChI

InChI=1S/C16H16FNO3/c1-2-20-16(19)12-8-15(13(17)9-14(12)18)21-10-11-6-4-3-5-7-11/h3-9H,2,10,18H2,1H3

InChI Key

LQPCKDKVHRDPTB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1N)F)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.76 g of NH4Cl dissolved in 21 ml of water are added to a mixture heated to 90° C. of 7.0 g of the compound obtained in Step 4.1, and 4.44 g of Fe(0) in 400 ml of isopropanol and 100 ml of THF. The reaction mixture is heated for 4 hours at 90° C. A further 0.88 g of NH4Cl is added and the mixture is heated for 2 hours at 90° C. The resulting mixture is filtered while hot and the filtrate is evaporated under reduced pressure. The residue is taken up in EtOAc and washed twice with saturated NaHCO3 solution. The organic phase is dried over MgSO4 and filtered, and the filtrate is evaporated under reduced pressure. The residue is chromatographed on silica gel, eluting with a PE/EtOAc mixture from (100/0, v/v) to (40/60, v/v) to give 5.2 g of the expected product.
Name
Quantity
1.76 g
Type
reactant
Reaction Step One
Name
Quantity
21 mL
Type
solvent
Reaction Step One
Name
compound
Quantity
7 g
Type
reactant
Reaction Step Two
[Compound]
Name
Fe(0)
Quantity
4.44 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.88 g
Type
reactant
Reaction Step Three

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